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Compound of Interest

Compound Name: H-N-Me-Glu(OMe)-OH.HCl

Cat. No.: B15252394 Get Quote

Essential Safety and Handling Guide for H-N-Me-
Glu(OMe)-OH.HCl
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for handling H-N-Me-Glu(OMe)-
OH.HCl, a derivative of glutamic acid. The following procedures are based on the safety data

sheets (SDS) of structurally similar compounds, including L-Glutamic acid dimethyl ester

hydrochloride and H-Glu(Ome)-Nh2 HCl, to ensure a comprehensive approach to laboratory

safety.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for H-N-Me-Glu(OMe)-OH.HCl was not readily

available, analysis of related compounds indicates a potential for skin, eye, and respiratory

irritation. Some analogous compounds are classified as corrosive and can cause severe burns.

Therefore, a cautious approach to handling is essential.

Summary of Potential Hazards:

Skin Irritation: May cause redness and discomfort upon contact.[1][2]
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Serious Eye Irritation: Can cause significant eye damage if direct contact occurs.[1]

Respiratory Irritation: Inhalation of dust may lead to respiratory discomfort.[1]

Corrosive Effects: Similar compounds can cause severe skin burns and eye damage.[3]

Recommended Personal Protective Equipment (PPE):

Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be necessary for splash-

prone procedures.[1]

To protect against accidental

splashes and dust particles

that can cause serious eye

irritation or damage.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[1][4]

To prevent skin contact that

may lead to irritation or burns.

Body Protection
Laboratory coat or chemical-

resistant overalls.[1][5]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH-approved

respirator (e.g., N95) is

recommended.[1][6]

To prevent inhalation of

airborne particles that may

cause respiratory tract

irritation.

Operational and Disposal Plans
A systematic approach to handling, from receipt to disposal, is critical for minimizing exposure

and ensuring a safe laboratory environment.
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Workflow for Handling H-N-Me-Glu(OMe)-OH.HCl
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Caption: Workflow for Handling H-N-Me-Glu(OMe)-OH.HCl

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15252394?utm_src=pdf-body-img
https://www.benchchem.com/product/b15252394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15252394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the container is clearly labeled.

Storage:

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[1]

[7][8]

Keep it away from incompatible materials such as strong oxidizing agents and strong

acids.[7][8]

Given that similar compounds are hygroscopic, protect from moisture.[7] Recommended

storage temperatures for similar compounds are often refrigerated (e.g., 4°C).[9]

Handling and Use:

Always wear the recommended personal protective equipment (PPE) before handling.[1]

[8]

Handle the compound in a chemical fume hood or a well-ventilated area to minimize

inhalation of dust.[1]

Avoid generating dust during weighing and transfer.[7][8]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1]
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[1] Wash contaminated

clothing before reuse.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[1] Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[3] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Waste Collection: Collect all waste material, including empty containers and contaminated

disposables, in a designated and properly labeled hazardous waste container.

Spill Cleanup:

For minor spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a sealed container for disposal.[7]

Clean the spill area with a suitable solvent and then wash with soap and water.

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations. Do not allow the product to enter drains or waterways.[1][10]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of similar glutamic

acid derivatives.
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Property Value Source Compound

Appearance
White to off-white solid/powder.

[7][8]

L-Glutamic acid dimethyl ester

hydrochloride, L-Glutamic acid

diethyl ester hydrochloride

Melting Point 91 - 93 °C / 195.8 - 199.4 °F
L-Glutamic acid dimethyl ester

hydrochloride[7]

Solubility Soluble in water.
L-Glutamic acid dimethyl ester

hydrochloride[11]

Stability

Stable under recommended

storage conditions. May be

hygroscopic.[7]

L-Glutamic acid dimethyl ester

hydrochloride

By adhering to these safety protocols and handling procedures, researchers can minimize risks

and ensure a safe laboratory environment when working with H-N-Me-Glu(OMe)-OH.HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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